d-Glucose, ether with glycerol

Specification

• CAS No.: 100402-60-6
• Molecular Formula: C15H30O14
• Molecular Weight: 434.39 g/mol
• IUPAC Name: propane-1,2,3-triol;(2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-2-[(2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyhexanal
• Standard InChI: InChI=1S/C12H22O11.C3H8O3/c13-1-5(17)9(19)11(21)7(3-15)23-8(4-16)12(22)10(20)6(18)2-14;4-1-3(6)2-5/h3-14,17-22H,1-2H2;3-6H,1-2H2/t5-,6-,7+,8+,9-,10-,11-,12-;/m1./s1
• Standard InChI Key: VDBLFKODSKYWQX-NWVPAHFOSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C=O)O[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O)O)O)O)O.C(C(CO)O)O
• Canonical SMILES: C(C(CO)O)O.C(C(C(C(C(C=O)OC(C=O)C(C(C(CO)O)O)O)O)O)O)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

d-Glucose, ether with glycerol is a glycosidic ether formed by linking d-glucose and glycerol through an ether bond. Its IUPAC name is $(2R,3S,4R,5R)$-3,4,5,6-tetrahydroxy-2-[(2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyhexanal$[1]. The compound’s SMILES notation is$ \text{OCC(O)C(O)C(O)COC1C(O)C(O)C(O)C(CO)O1} $$, reflecting its stereochemical complexity.

Table 1: Key Identifiers of d-Glucose, Ether with Glycerol

Property	Value
CAS Number	100402-60-6
EC Number	309-496-6
Molecular Formula	$\text{C}_{15}\text{H}_{30}\text{O}_{14}$
DSSTox Substance ID	DTXSID10143255

Physicochemical Properties

Thermal and Solubility Profiles

The compound is a brown solid at room temperature, with a melting point exceeding 240°C and a boiling point above 250°C. It exhibits high water solubility ($>20 \, \text{g/L}$) and a low octanol-water partition coefficient ($\log P_{\text{ow}} = -4.1$), indicating minimal lipophilicity.

Table 2: Physical and Chemical Properties

Property	Value	Method/Justification
Density	$1454 \, \text{kg/m}^3$	Measured at 20°C
Vapor Pressure	$1.2 \times 10^{-5} \, \text{kPa}$	Measured at 20°C
Flash Point	$>100^\circ \text{C}$	Measured (Hydagen GG)

Stability and Reactivity

The compound is stable under ambient conditions but decomposes at temperatures near 261°C. Its ether linkage confers resistance to hydrolysis across a broad pH range, making it suitable for formulations requiring long-term stability.

Applications in Cosmetic and Industrial Formulations

Functional Roles in Cosmetics

d-Glucose, ether with glycerol serves as a humectant, skin conditioning agent, and emulsion stabilizer in cosmetic products. NICNAS reports its use at concentrations up to 7.5% in skincare and haircare formulations, where it enhances moisture retention and product texture.

Industrial Blending and Importation

The compound is imported into Australia as a raw material (≤55% purity) or pre-formulated in cosmetic products. Annual import volumes are capped at 5 tonnes, with primary ports of entry in Sydney and Melbourne.

Parameter	Assessment Outcome
GHS Classification	Not classified as hazardous
Ecotoxicity (Fish)	$\text{LC}_{50} > 100 \, \text{mg/L}$

Regulatory Obligations and Compliance